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Compound of Interest

Compound Name: 3,4-Diaminotoluene

Cat. No.: B134574

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties, specifically the
melting and boiling points, of 3,4-Diaminotoluene. It also details the experimental
methodologies for determining these properties and outlines a common industrial synthesis
route.

Physicochemical Data of 3,4-Diaminotoluene

3,4-Diaminotoluene, also known as 4-methyl-1,2-benzenediamine, is a crystalline solid that
appears colorless to brownish-purple.[1] It is soluble in water, alcohol, and ether.[1] The key
physical constants are summarized in the table below.

Property Value Conditions
Melting Point 87-90 °C

87-89 °C (lit)[2]13][4]

80-90 °C [1]

Boiling Point 265 °C (sublimes)[1]
155-156 °C at 18 mmHg[2][4][5]
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Experimental Protocols
Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. It is
a crucial indicator of purity, with pure compounds typically exhibiting a sharp melting range. The
capillary method is a common and reliable technique for determining the melting point of a
crystalline solid like 3,4-Diaminotoluene.

Apparatus:

Melting point apparatus (e.g., Thiele tube or a digital device)

Capillary tubes (sealed at one end)

Thermometer

Heating medium (e.g., mineral oil)

Mortar and pestle
Procedure:

o Sample Preparation: A small amount of dry 3,4-Diaminotoluene is finely ground using a
mortar and pestle.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then tapped gently to pack the solid into the sealed end, aiming for a
sample height of 2-3 mm.

o Apparatus Setup: The packed capillary tube is attached to a thermometer, ensuring the
sample is aligned with the thermometer bulb. This assembly is then placed in the melting
point apparatus.

e Heating: The apparatus is heated gently and at a steady rate (approximately 1-2 °C per
minute) as the temperature approaches the expected melting point.
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o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has melted is
recorded as the end of the melting range.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For substances that may decompose at their atmospheric boiling point, determination
at reduced pressure is common. The Thiele tube method is a suitable technique for
determining the boiling point of small quantities of liquid.

Apparatus:

Thiele tube

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner)

Liguid paraffin or other suitable heating oil
Procedure:
o Sample Preparation: A small amount of the liquid sample is placed in the small test tube.

o Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the
open end downwards.

o Apparatus Assembly: The test tube is attached to a thermometer, and this assembly is
placed in the Thiele tube containing the heating oil.

e Heating: The side arm of the Thiele tube is heated gently.[6] As the temperature rises, a
stream of bubbles will emerge from the inverted capillary tube.
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o Observation: Heating is stopped when a continuous stream of bubbles is observed. As the
apparatus cools, the liquid will begin to enter the capillary tube. The temperature at which the
liquid just starts to enter the capillary is the boiling point of the substance at that pressure.[6]

Synthesis of 3,4-Diaminotoluene

A prevalent industrial method for synthesizing 3,4-Diaminotoluene is through the catalytic
hydrogenation of o-nitro-p-toluidine.[7][8] This process is efficient, with high product purity and
yield.

Reaction: The core of the synthesis is the reduction of the nitro group on o-nitro-p-toluidine to
an amino group, yielding 3,4-Diaminotoluene.

Workflow Diagram:

Click to download full resolution via product page

Caption: Industrial synthesis workflow for 3,4-Diaminotoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Synthesis of 3,4-Diaminotoluene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134574#3-4-diaminotoluene-melting-point-and-
boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.lookchem.com/casno496-72-0.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB8258207_EN.htm
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://eureka.patsnap.com/patent-CN106349081A
https://patents.google.com/patent/CN106349081A/en
https://patents.google.com/patent/CN106349081A/en
https://www.benchchem.com/product/b134574#3-4-diaminotoluene-melting-point-and-boiling-point
https://www.benchchem.com/product/b134574#3-4-diaminotoluene-melting-point-and-boiling-point
https://www.benchchem.com/product/b134574#3-4-diaminotoluene-melting-point-and-boiling-point
https://www.benchchem.com/product/b134574#3-4-diaminotoluene-melting-point-and-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b134574?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

